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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-fluoroaniline

Cat. No.: B112501 Get Quote

Spectroscopic Comparison: 5-(Benzyloxy)-2-
fluoroaniline and its Precursors
A detailed analysis of the spectroscopic characteristics of 5-(benzyloxy)-2-fluoroaniline and

its synthetic precursors, providing researchers and drug development professionals with

essential data for identification, characterization, and quality control.

This guide presents a comprehensive spectroscopic comparison of the versatile chemical

intermediate, 5-(benzyloxy)-2-fluoroaniline, and its key precursors. By examining the distinct

spectral features obtained through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and Mass Spectrometry (MS), this document aims to provide a practical

reference for scientists engaged in organic synthesis and pharmaceutical development.

Synthetic Pathway Overview
The synthesis of 5-(benzyloxy)-2-fluoroaniline is most commonly achieved through a two-

step process commencing with 2-fluoro-5-nitrophenol. This primary precursor undergoes a

Williamson ether synthesis to introduce the benzyl group, yielding the intermediate 1-

(benzyloxy)-2-fluoro-5-nitrobenzene. Subsequent reduction of the nitro functional group affords

the final product, 5-(benzyloxy)-2-fluoroaniline. An alternative pathway involves the direct

benzylation of 2-fluoro-5-aminophenol. The selection of precursors is critical as it influences the

overall yield and purity of the final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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